Cas no 61175-84-6 (1-Dodecanaminium, N,N-didodecyl-N-hexyl-, bromide)

• Product Name: 1-Dodecanaminium, N,N-didodecyl-N-hexyl-, bromide
• CAS No: 61175-84-6
• MF: C₄₂H₈₈BrN
• MW: 687.058833122253
• CID: 489547
• PubChem ID: 71398580
• Update Time: 2025-04-19

1-Dodecanaminium, N,N-didodecyl-N-hexyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-didodecyl-N-hexyl-, bromide
• tridodecyl(hexyl)azanium,bromide
• DTXSID00819997
• 61175-84-6
• N,N-Didodecyl-N-hexyldodecan-1-aminium bromide

• Inchi： 1S/C42H88N.BrH/c1-5-9-13-17-20-23-26-29-32-36-40-43(39-35-16-12-8-4,41-37-33-30-27-24-21-18-14-10-6-2)42-38-34-31-28-25-22-19-15-11-7-3;/h5-42H2,1-4H3;1H/q+1;/p-1
• InChI Key： PBCOMCUXNDRRMF-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 596.9214
• Monoisotopic Mass: 685.61001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 44
• Rotatable Bond Count: 38
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0